Cas no 16874-97-8 (2,5-Thiazolidinedione)
2,5-Thiazolidinedione structure
Product Name:2,5-Thiazolidinedione
CAS No:16874-97-8
MF:C3H3NO2S
MW:117.126419305801
MDL:MFCD01571043
CID:1107437
PubChem ID:542718
Update Time:2025-04-20
2,5-Thiazolidinedione Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Thiazolidinedione
- 1,3-thiazolidine-2,5-dione
- 16874-97-8
- Thiazolidine-2,5-dione
- DTXSID70337436
- 1,3-Thiazolidin-2,5-dion
- AKOS006347673
- A926940
- SCHEMBL98305
- CHEBI:50993
- Q27122269
- DA-27172
- 1,3-Thiazolidine-2,5-dione #
-
- MDL: MFCD01571043
- Inchi: 1S/C3H3NO2S/c5-2-1-4-3(6)7-2/h1H2,(H,4,6)
- InChI Key: STHGEDCARBQXMJ-UHFFFAOYSA-N
- SMILES: S1C(NCC1=O)=O
Computed Properties
- Exact Mass: 116.98849
- Monoisotopic Mass: 116.98844951g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 71.5Ų
Experimental Properties
- PSA: 46.17
2,5-Thiazolidinedione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM507693-1g |
Thiazolidine-2,5-dione |
16874-97-8 | 97% | 1g |
$535 | 2023-03-04 | |
| Alichem | A059006489-250mg |
Thiazolidine-2,5-dione |
16874-97-8 | 97% | 250mg |
$218.00 | 2022-04-02 | |
| Alichem | A059006489-1g |
Thiazolidine-2,5-dione |
16874-97-8 | 97% | 1g |
$545.00 | 2022-04-02 | |
| eNovation Chemicals LLC | K07035-1g |
2,5-Thiazolidinedione |
16874-97-8 | 97% | 1g |
$400 | 2024-07-28 | |
| eNovation Chemicals LLC | K07035-5g |
2,5-Thiazolidinedione |
16874-97-8 | 97% | 5g |
$980 | 2024-07-28 | |
| Ambeed | A426724-1g |
Thiazolidine-2,5-dione |
16874-97-8 | 97% | 1g |
$831.0 | 2025-02-22 | |
| eNovation Chemicals LLC | K07035-10g |
2,5-Thiazolidinedione |
16874-97-8 | 97% | 10g |
$1610 | 2024-07-28 | |
| eNovation Chemicals LLC | K07035-5g |
2,5-Thiazolidinedione |
16874-97-8 | 97% | 5g |
$980 | 2025-03-01 | |
| eNovation Chemicals LLC | K07035-1g |
2,5-Thiazolidinedione |
16874-97-8 | 97% | 1g |
$400 | 2025-03-01 | |
| eNovation Chemicals LLC | K07035-10g |
2,5-Thiazolidinedione |
16874-97-8 | 97% | 10g |
$1610 | 2025-03-01 |
2,5-Thiazolidinedione Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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